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Compound of Interest

Compound Name: Trimethyl isocyanurate

Cat. No.: B1199703

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only. It is
not a substitute for a formal Safety Data Sheet (SDS) or professional safety training. Always
consult the specific SDS for trimethyl isocyanurate provided by the manufacturer and follow
all applicable safety regulations and institutional protocols.

Introduction

Trimethyl isocyanurate (TMIC), the cyclic trimer of methyl isocyanate, is a stable heterocyclic
compound with increasing applications in polymer chemistry and as an intermediate in organic
synthesis.[1] Its unique structure, a six-membered ring of alternating nitrogen and carbonyl
groups with methyl substituents on the nitrogen atoms, imparts significant thermal and
mechanical stability.[1] While TMIC itself is more stable than its monomer, methyl isocyanate
(MIC), itis crucial for laboratory personnel to be thoroughly familiar with its potential hazards
and the appropriate safety and handling procedures to minimize risks. This guide provides an
in-depth overview of the known safety information, handling precautions, and emergency
procedures for trimethyl isocyanurate.

Physicochemical Properties

Understanding the physical and chemical properties of a substance is fundamental to its safe
handling. The table below summarizes the key physicochemical data for trimethyl
isocyanurate.
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Property Value Reference

Chemical Formula CeHoN30s3 [2][3]

Molecular Weight 171.15 g/mol [1][2]

CAS Number 827-16-7 [1114]
Monoclinic prisms (from water

Appearance [2][5]
or alcohol)

Melting Point 176-177 °C [6]

Boiling Point 274 °C [6]

N Reacts with water. Soluble in
Solubility [2][3]

alcohol.

Vapor Pressure

Data not available

Density

Data not available

Toxicological Data

Comprehensive toxicological data specifically for trimethyl isocyanurate is limited in publicly
available literature. Much of the available information is extrapolated from studies on its highly
toxic monomer, methyl isocyanate (MIC), and other isocyanates. It is imperative to handle
trimethyl isocyanurate with the assumption that it may pose similar, though likely less acute,
hazards. Isocyanates as a class are known skin and respiratory sensitizers.[7][8][9]

Note: The following table includes data for related isocyanates to provide an indication of
potential hazards. This data should be interpreted with caution and does not represent the
confirmed toxicity of trimethyl isocyanurate.
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Substance Test Route Species Value Reference
Methyl )
LC50 (6 hr) Inhalation Rat 6.1 ppm [10][11]
Isocyanate
Methyl .
LC50 (6 hr) Inhalation Mouse 12.2 ppm [10]
Isocyanate
Methyl
LD50 Oral Rat 51.5 mg/kg [10]
Isocyanate
TMXDI LC50 (4 hr) Inhalation Rat 0.027 mg/L [12]
>5000 mg/kg
TMXDI LD50 Oral Rat [12]
bw
Isophorone 4814 - 5490
- LD50 Oral Rat [13]
diisocyanate mg/kg bw

Hazard Identification and Personal Protective

Equipment (PPE)

Trimethyl isocyanurate is incompatible with many classes of compounds, including amines,

aldehydes, alcohols, alkali metals, ketones, mercaptans, strong oxidizers, hydrides, phenols,

and peroxides, which can cause vigorous exothermic reactions.[1][2][3][4][5][12] Acids and

bases can initiate polymerization.[1][2][3][4][5][12]

Recommended Personal Protective Equipment

A comprehensive PPE strategy is essential to minimize exposure.
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Protection Type Specification Rationale

NIOSH-approved half-face
— respirator with organic Protects against inhalation of
espiratory ] ) ]
vapor/acid gas cartridges and dust and potential vapors.

a P100 patrticulate filter.

_ Protects eyes and face from
Chemical safety goggles and a )
Eye ) splashes and airborne
face shield. )
particles.

Chemical-resistant gloves )
Hand o Prevents skin contact.
(e.g., nitrile, neoprene).

Laboratory coat, long pants,
and closed-toe shoes. For

Body larger quantities, a chemical- Minimizes skin exposure.
resistant apron or suit is

recommended.

The following diagram illustrates the hierarchy of controls for handling trimethyl isocyanurate
safely.
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Hierarchy of Controls for Trimethyl Isocyanurate

Elimination

(Not Feasible)

Substitution
(Use a less hazardous alternative if possible)

Engineering Controls

(Fume hood, ventilation)

Administrative Controls
(SOPs, training)

Personal Protective Equipment
(Gloves, goggles, respirator)

Click to download full resolution via product page

Caption: Hierarchy of controls for safe handling.

Handling and Storage

Proper handling and storage procedures are critical to maintaining the stability of trimethyl

isocyanurate and preventing accidental exposure.

» Handling:

o Always handle trimethyl isocyanurate in a well-ventilated area, preferably within a

certified chemical fume hood.

o Avoid the formation of dust.
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[e]

Ground all equipment to prevent static discharge.

(¢]

Use non-sparking tools.

[¢]

Avoid contact with skin, eyes, and clothing.

[¢]

Do not eat, drink, or smoke in the handling area.

o Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.
o Store away from incompatible materials (see Section 4.0).
o Keep away from heat, sparks, and open flames.

The logical workflow for handling trimethyl isocyanurate is depicted below.

Click to download full resolution via product page

Caption: Logical workflow for handling trimethyl isocyanurate.

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

First Aid Measures
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Exposure Route First Aid Procedure

Move the individual to fresh air immediately. If
) breathing is difficult, administer oxygen. If
Inhalation . . _ —
breathing has stopped, give artificial respiration.

Seek immediate medical attention.

Immediately remove contaminated clothing.
Wash the affected area thoroughly with soap

Skin Contact and plenty of water for at least 15 minutes. Seek
medical attention if irritation develops or

persists.

Immediately flush eyes with copious amounts of
water for at least 15 minutes, occasionally lifting

Eye Contact the upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.

Spill Response

o Small Spills:
o Evacuate the immediate area.

o Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., sand,
vermiculite).

o Carefully sweep or scoop the absorbed material into a labeled, sealable container for
disposal.

o Decontaminate the spill area with a suitable solvent (e.g., 60-70% ethanol) followed by
soap and water.[2]
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e Large Spills:

o Evacuate the laboratory and notify emergency personnel.

o Prevent the spill from entering drains or waterways.

o Follow institutional emergency response protocols.

The decision-making process for responding to a trimethyl isocyanurate spill is outlined in the
following diagram.
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Assess Spill Size and Risk

l

Small Spill?

No

Evacuate Immediate Area

Evacuate Lab

Notify Emergency Services

Don Full PPE

'

Contain and Absorb Spill

'

Collect Waste in Labeled Container

'

Decontaminate Spill Area

'

Dispose of Waste Properly

Spill Response Complete

Click to download full resolution via product page

Caption: Spill response decision flowchart.
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Experimental Protocols for Safety Assessment

While specific experimental data for trimethyl isocyanurate is scarce, the following sections

outline the general methodologies based on OECD guidelines for assessing the key

toxicological endpoints for a chemical of this class.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

Test Animals: Healthy, young adult albino rabbits are typically used.

Preparation: Approximately 24 hours before the test, the fur is clipped from the dorsal area of
the trunk.

Application: A 0.5 mL (for liquids) or 0.5 g (for solids) dose of the test substance is applied to
a small area (approximately 6 cm?) of the clipped skin and covered with a gauze patch and
non-irritating tape.

Exposure: The exposure duration is typically 4 hours.

Observation: After the exposure period, the patch is removed, and the skin is examined for
erythema and edema at 1, 24, 48, and 72 hours, and then daily for up to 14 days if effects
persist.

Scoring: The degree of skin reaction is scored according to a standardized scale.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

Test Animals: Healthy, young adult albino rabbits are used.[14]

Application: A single dose of 0.1 mL of the test substance is instilled into the conjunctival sac
of one eye of the animal.[14] The other eye serves as a control.

Observation: The eyes are examined for corneal opacity, iris lesions, and conjunctival
redness and swelling at 1, 24, 48, and 72 hours after application.[14] Observations may
continue for up to 21 days if effects are not reversible.
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e Scoring: Ocular lesions are scored using a standardized system.

Bacterial Reverse Mutation Test (Ames Test) (Based on
OECD Guideline 471)

» Principle: This in vitro assay uses several strains of Salmonella typhimurium and Escherichia
coli with pre-existing mutations that render them unable to synthesize a specific amino acid
(e.g., histidine for Salmonella). The test evaluates the ability of a substance to cause a
reverse mutation, allowing the bacteria to grow on a medium lacking that amino acid.

e Procedure: a. The tester strains are exposed to the test substance at various concentrations,
both with and without a metabolic activation system (S9 fraction from rat liver).[15] b. The
bacterial cultures are then plated on a minimal agar medium. c. The plates are incubated for
48-72 hours. d. The number of revertant colonies on the test plates is compared to the
number on the negative control plates.

 Interpretation: A significant, dose-dependent increase in the number of revertant colonies
indicates that the substance is mutagenic.[16]

Disposal

All waste containing trimethyl isocyanurate should be treated as hazardous waste.

Collect all waste in clearly labeled, sealed containers.

Dispose of the waste through a licensed chemical waste disposal company.

Do not dispose of trimethyl isocyanurate down the drain or in general waste.

Contaminated packaging should also be treated as hazardous waste.

Conclusion

Trimethyl isocyanurate, while more stable than its monomer, requires careful and informed
handling due to the potential hazards associated with the isocyanate class of compounds.
Adherence to the safety protocols outlined in this guide, in conjunction with the manufacturer's
SDS and institutional safety procedures, is paramount for the protection of all laboratory
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personnel. A thorough understanding of its reactivity, the consistent use of appropriate personal
protective equipment, and preparedness for emergency situations are the cornerstones of
working safely with this chemical. Further toxicological studies specifically on trimethyl
isocyanurate are needed to provide a more complete safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Trimethyl Isocyanurate: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199703#trimethyl-isocyanurate-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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